Cas no 5972-71-4 (Butanedioic acid,2-hydroxy-, ammonium salt (1:1))

• Product Name: Butanedioic acid,2-hydroxy-, ammonium salt (1:1)
• CAS No: 5972-71-4
• MF: C₄H₉NO₅
• MW: 151.117961645126
• CID: 368405
• PubChem ID: 6453845
• Update Time: 2025-04-19

Butanedioic acid,2-hydroxy-, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-hydroxy-, ammonium salt (1:1)
• ammonium hydrogen malate
• azanium,3,4-dihydroxy-4-oxobutanoate
• 2-hydroxybutanedioic acid ammoniate
• Ammonium bimalate
• butanedioate, 2-hydroxy-, ammonium salt
• EINECS 227-762-9
• UNII-D3D13O0XBT
• D3D13O0XBT
• 5972-71-4

• Inchi： 1S/C4H6O5.H3N/c5-2(4(8)9)1-3(6)7;/h2,5H,1H2,(H,6,7)(H,8,9);1H3
• InChI Key： RMIOHTPMSWCRSO-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC(=O)[O-].[NH4+]

Computed Properties

• Exact Mass: 151.04807
• Monoisotopic Mass: 151.048072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 98.7

Experimental Properties

• Density: 1.15
• Melting Point: 160-161°
• Boiling Point: 273.1°C (rough estimate)
• Flash Point: 153.4°C
• Refractive Index: 1.4183 (estimate)
• PSA: 134.16
• Specific Rotation: D18 -6.4° (c = 6)